Fabacein

• CAS RN: 37710-13-7
• Molecular Formula: C34H48O9
• Molecular Weight: 600.7 g/mol
• IUPAC Name: [(2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-6-acetyloxy-2-hydroxy-6-methyl-3-oxohept-4-en-2-yl]-2-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-16-yl] acetate
• InChI: InChI=1S/C34H48O9/c1-18(35)42-23-16-31(7)24-12-11-20-21(15-22(37)28(40)30(20,5)6)33(24,9)26(39)17-32(31,8)27(23)34(10,41)25(38)13-14-29(3,4)43-19(2)36/h11,13-14,21-24,27,37,41H,12,15-17H2,1-10H3/b14-13+/t21-,22+,23-,24+,27+,31+,32-,33+,34+/m1/s1
• InChI Key: VDSNEQABQQKTRF-ZHECFNFVSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1C[C@]2([C@@H]3CC=C4[C@H]([C@@]3(C(=O)C[C@@]2([C@H]1[C@](C)(C(=O)/C=C/C(C)(C)OC(=O)C)O)C)C)C[C@@H](C(=O)C4(C)C)O)C
• SMILES: CC(=O)OC1CC2(C3CC=C4C(C3(C(=O)CC2(C1C(C)(C(=O)C=CC(C)(C)OC(=O)C)O)C)C)CC(C(=O)C4(C)C)O)C

Description

• Physical Description : It exists as a powder .

Physical And Chemical Properties Analysis

• Solubility : Fabacein is soluble in organic solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone .

Scientific Research Applications

Environmental Toxicity Monitoring Using Vicia Faba

Vicia faba, also known as the faba bean, is extensively used in environmental toxicity studies. Its bioassay is employed to evaluate DNA damages such as chromosomal and nuclear aberrations caused by various agents like metallic compounds, pesticides, and industrial effluents. The Vicia faba bioassay stands out due to its affordability, ease of handling, fast cell division rate, and sensitivity. It allows for the evaluation of cytotoxic, genotoxic, and mutagenic agents, thereby playing a significant role in ecotoxicological studies (Iqbal, 2016).

Metabolic Network Analysis in Disease Research

Flux-balance analysis (FBA) of metabolic networks is a critical tool in understanding diseases like malaria. For instance, the metabolic network of Plasmodium falciparum, the primary malaria agent, has been studied through FBA. This analysis helped identify essential genes with little redundancy, providing insights into potential drug targets with low sequence identity to human proteins (Plata, Hsiao, Olszewski, Llinás, Vitkup, 2010).

Understanding Fumarylacetoacetate Hydrolase Mechanism

Research on fumarylacetoacetate hydrolase (FAH) has advanced understanding of human metabolism and related diseases. The study of FAH inhibitors has provided insight into the catalytic mechanisms of enzymes and potential treatments for hereditary tyrosinemia type I (HT1), a fatal metabolic disease (Bateman, Bhanumoorthy, Witte, McClard, Grompe, Timm, 2001).

Glycemic Index Research

Studies on glycated proteins like HbA1c, glycated albumin, and fructosamine are crucial for understanding and managing diabetes. Such research evaluates the kinetics of these proteins in response to plasma glucose changes, providing insights into the management of glycemic levels in diabetic patients (Tahara, Shima, 1995).

Nutritional and Agricultural Research

Faba beans, a variety of Vicia faba, are studied for their nutritional value and agricultural applications. Research includes assessing their protein content, growth dynamics, and response to environmental factors, making them a significant crop for both human consumption and animal feed (Barłóg, Grzebisz, Łukowiak, 2018).

Disease Prevention Studies

Faba bean extracts, particularly in the form of Ferulic Acid (FA), are researched for their potential in preventing diabetes-related vascular damages. Studies show that FA may reduce protein glycation and lipid peroxidation, offering insights into new preventive measures against diabetes-associated complications (Sompong, Cheng, Adisakwattana, 2015).